Cas no 1027995-71-6 (Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate
• CAS No: 1027995-71-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD09907653
• CID: 2110445
• PubChem ID: 10587639
• Update Time: 2025-10-22

Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(benzyloxy)azetidine-1-carboxylate
• 3-Benzyloxy-azetidine-1-carboxylicacidtert-butylester
• 1-Boc-3-(benzyloxy)azetidine
• 3-BENZYLOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• GUSDEHFSBBRSJQ-UHFFFAOYSA-N
• FCH1627235
• SY237126
• s11378
• 1027995-71-6
• tert-butyl3-(benzyloxy)azetidine-1-carboxylate
• Tert-butyl 3-phenylmethoxyazetidine-1-carboxylate
• CRB99571
• CS-0226183
• SB50798
• MFCD09907653
• DA-16167
• SCHEMBL9938446
• AKOS027430529
• Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate

• MDL： MFCD09907653
• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(17)16-9-13(10-16)18-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： GUSDEHFSBBRSJQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate

Tert-butyl 3-(benzyloxy)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(benzyloxy)azetidine-1-carboxylate (CAS No. 1027995-71-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique azetidine ring structure, which is a four-membered cyclic amine, and its functional groups, including the tert-butyl ester and benzyloxy substituent. The combination of these structural features imparts the compound with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their ability to modulate enzyme activity and target specific biological pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that tert-butyl 3-(benzyloxy)azetidine-1-carboxylate exhibits potential as a lead compound for anti-inflammatory agents. The benzyloxy group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and interacting with target receptors.

The synthesis of tert-butyl 3-(benzyloxy)azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of azetidine intermediates. One common approach is the ring-opening reaction of azetidines using nucleophilic agents, followed by esterification to introduce the tert-butyl group. The benzyloxy substituent is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions optimized for scalability and purity.

In terms of applications, tert-butyl 3-(benzyloxy)azetidine-1-carboxylate has shown promise in the development of bioactive molecules. A study in *Organic Process Research & Development* reported that this compound serves as an intermediate in the synthesis of β-lactam antibiotics, where its azetidine core contributes to the formation of stable drug scaffolds. Additionally, its use in agrochemicals has been explored for pest control applications due to its ability to inhibit key enzymes in insect metabolism.

The environmental impact and safety profile of tert-butyl 3-(benzyloxy)azetidine-1-carboxylate are critical considerations for its industrial use. According to recent toxicological studies published in *Environmental Science & Technology*, this compound exhibits low acute toxicity but requires careful handling to prevent prolonged exposure. Its degradation pathways under aerobic and anaerobic conditions have been studied, revealing that it undergoes hydrolysis under alkaline conditions to yield biodegradable byproducts.

From a synthetic chemistry perspective, tert-butyl 3-(benzyloxy)azetidine-1-carboxylate serves as a versatile building block for constructing complex molecular architectures. Its reactivity towards nucleophilic substitution and elimination reactions makes it an attractive substrate for medicinal chemists aiming to design novel bioactive compounds. Furthermore, its compatibility with various coupling reactions facilitates its integration into larger molecular frameworks.

In conclusion, tert-butyl 3-(benzyloxy)azetidine-1-carboxylate (CAS No. 1027995-71-6) stands out as a valuable compound with diverse applications across multiple industries. Its unique structural features, coupled with recent advances in synthetic methodologies and biological evaluations, position it as a key player in modern drug discovery and material science.